![molecular formula C10H10N4O2S B2473490 5-(Methylsulfonyl)-2-(3-pyridinyl)-4-pyrimidinamine CAS No. 339108-21-3](/img/structure/B2473490.png)
5-(Methylsulfonyl)-2-(3-pyridinyl)-4-pyrimidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(Methylsulfonyl)-2-(3-pyridinyl)-4-pyrimidinamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as MSA or TAK-659 and has been studied extensively for its ability to inhibit certain enzymes that are involved in the development and progression of various diseases.
Scientific Research Applications
Synthesis and Reactivity
- Formation and Reactivity of Pyrimidinyl Sulphones and Sulphoxides : The study by Brown and Ford (1967) explored the synthesis of sulphones and sulphoxides, including 5-methylsulphonyl-pyrimidine, and their reactivity in various nucleophilic displacement reactions. This research highlights the potential for these compounds in synthetic organic chemistry (Brown & Ford, 1967).
Medicinal Chemistry Applications
- Synthesis of Arylpyrimidine Derivatives : Matloobi and Kappe (2007) developed a microwave-assisted method for synthesizing 2-amino-4-arylpyrimidine-5-carboxylic acid derivatives, utilizing 2-methylsulfonyl-pyrimidines as precursors. These compounds have potential applications in medicinal chemistry (Matloobi & Kappe, 2007).
Chemical Synthesis
- Green Metric Evaluation of Pyrimidine Synthesis : Gilbile, Bhavani, and Vyas (2017) described a modified synthesis of 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, an intermediate in the synthesis of Dexlansoprazole. This study contributes to the development of environmentally friendly synthesis methods in organic chemistry (Gilbile, Bhavani, & Vyas, 2017).
Organic Chemistry and Drug Development
- Cyclooxygenase Inhibitors Development : Friesen et al. (1998) synthesized a series of 2-pyridinyl-3-(4-methylsulfonyl)phenylpyridines, demonstrating their ability to inhibit cyclooxygenase enzymes. This research is significant for the development of new drugs targeting inflammatory diseases (Friesen et al., 1998).
Structural Studies and Organic Synthesis
Crystallographic Studies and Chemical Reactions : The work by Jasinski et al. (2010) on etoricoxibium picrate and its structural analysis contributes to the understanding of molecular interactions and properties in organic compounds (Jasinski et al., 2010).
Nucleophilic Substitution Reactions : Research by Blyumin and Volovenko (2000) focused on nucleophilic substitution reactions in pyrimidine rings, providing insights into the reactivity of pyrimidine derivatives (Blyumin & Volovenko, 2000).
properties
IUPAC Name |
5-methylsulfonyl-2-pyridin-3-ylpyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O2S/c1-17(15,16)8-6-13-10(14-9(8)11)7-3-2-4-12-5-7/h2-6H,1H3,(H2,11,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALMCOMVHBIBDCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CN=C(N=C1N)C2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Methylsulfonyl)-2-(3-pyridinyl)-4-pyrimidinamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.